Cas no 56796-10-2 (2-[(2-Cyanoethyl)thio]acetic acid)

2-[(2-Cyanoethyl)thio]acetic acid is a versatile organosulfur compound featuring both a cyanoethylthio group and a carboxylic acid functionality. This dual reactivity makes it valuable as an intermediate in organic synthesis, particularly in the preparation of thioether-linked conjugates or as a building block for pharmaceuticals and agrochemicals. The presence of the cyanoethyl group enhances its utility in nucleophilic substitution reactions, while the carboxylic acid allows for further derivatization or coordination chemistry applications. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its practicality in research and industrial settings. The compound is particularly useful in peptide modification and polymer chemistry due to its bifunctional nature.

2-[(2-Cyanoethyl)thio]acetic acid structure

56796-10-2 structure

Product Name:2-[(2-Cyanoethyl)thio]acetic acid

CAS No:56796-10-2

MF:C₅H₇NO₂S

MW:145.179579973221

CID:5462172

Update Time:2025-08-10

2-[(2-Cyanoethyl)thio]acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(2-Cyanoethyl)thio]acetic acid
- 2-(2-cyanoethylsulfanyl)acetic acid
- 2-[(2-cyanoethyl)sulfanyl]acetic acid
- Z1205494587
- Inchi： 1S/C5H7NO2S/c6-2-1-3-9-4-5(7)8/h1,3-4H2,(H,7,8)
- InChI Key： OPTLXQWGBSLYBX-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)CCC#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 137
XLogP3: 0.2
Topological Polar Surface Area: 86.4

2-[(2-Cyanoethyl)thio]acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6473050-0.05g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	0.05g	$162.0	2023-07-09
Enamine	EN300-6473050-0.1g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	0.1g	$241.0	2023-07-09
Enamine	EN300-6473050-0.25g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	0.25g	$347.0	2023-07-09
Enamine	EN300-6473050-0.5g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	0.5g	$546.0	2023-07-09
Enamine	EN300-6473050-1.0g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	1.0g	$699.0	2023-07-09
Enamine	EN300-6473050-2.5g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	2.5g	$1370.0	2023-07-09
Enamine	EN300-6473050-5.0g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	5.0g	$2028.0	2023-07-09
Enamine	EN300-6473050-10.0g	2-[(2-cyanoethyl)sulfanyl]acetic acid	56796-10-2	95%	10.0g	$3007.0	2023-07-09
Aaron	AR028K2I-50mg	2-[(2-cyanoethyl)sulfanyl]aceticacid	56796-10-2	95%	50mg	$248.00	2025-02-16
Aaron	AR028K2I-100mg	2-[(2-cyanoethyl)sulfanyl]aceticacid	56796-10-2	95%	100mg	$357.00	2025-02-16